Cas no 2649070-69-7 (2-(1-isocyanatocyclopropyl)propan-2-ylbenzene)
2-(1-Isocyanatocyclopropyl)propan-2-ylbenzene is a specialized isocyanate compound featuring a cyclopropyl group adjacent to the reactive isocyanate functionality. This structural configuration imparts unique reactivity and steric properties, making it valuable in the synthesis of advanced polymers, coatings, and adhesives. The cyclopropyl ring enhances thermal and chemical stability, while the isocyanate group enables efficient cross-linking in polyurethane formulations. Its tailored molecular design allows for precise control over material properties, such as flexibility, durability, and resistance to degradation. This compound is particularly suited for high-performance applications requiring robust mechanical and environmental resilience. Handling requires standard isocyanate safety precautions, including moisture exclusion and proper ventilation.
2649070-69-7 structure
Product Name:2-(1-isocyanatocyclopropyl)propan-2-ylbenzene
CAS No:2649070-69-7
MF:C13H15NO
MW:201.264303445816
CID:5884262
PubChem ID:165663026
Update Time:2025-06-06
2-(1-isocyanatocyclopropyl)propan-2-ylbenzene Chemical and Physical Properties
Names and Identifiers
-
- [2-(1-isocyanatocyclopropyl)propan-2-yl]benzene
- 2649070-69-7
- EN300-1877779
- 2-(1-isocyanatocyclopropyl)propan-2-ylbenzene
-
- Inchi： 1S/C13H15NO/c1-12(2,11-6-4-3-5-7-11)13(8-9-13)14-10-15/h3-7H,8-9H2,1-2H3
- InChI Key： NEKDEVGAOYHTMY-UHFFFAOYSA-N
- SMILES： O=C=NC1(C(C2C=CC=CC=2)(C)C)CC1
Computed Properties
- Exact Mass: 201.115364102g/mol
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 29.4Ų
2-(1-isocyanatocyclopropyl)propan-2-ylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877779-0.05g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 0.05g |
$864.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-0.1g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 0.1g |
$904.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-0.25g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 0.25g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-0.5g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 0.5g |
$987.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-1.0g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1877779-2.5g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 2.5g |
$2014.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-5.0g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1877779-10.0g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1877779-1g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 1g |
$1029.0 | 2023-09-18 | ||
| Enamine | EN300-1877779-5g |
[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene |
2649070-69-7 | 5g |
$2981.0 | 2023-09-18 |
2-(1-isocyanatocyclopropyl)propan-2-ylbenzene Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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